Cas no 100324-80-9 ((S)-Lisofylline)

(S)-Lisofylline structure
(S)-Lisofylline structure
Product Name:(S)-Lisofylline
CAS No:100324-80-9
MF:C13H20N4O3
MW:280.322902679443
CID:1127420
PubChem ID:23519621
Update Time:2025-04-20

(S)-Lisofylline Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3,7-dihydro-1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-
    • (S)-Lisofylline
    • 1-[(5S)-5-HYDROXYHEXYL]-3,7-DIMETHYLPURINE-2,6-DIONE
    • (S)-LSF
    • MS-23980
    • (S)-Lisophylline
    • Lisofylline, (S)-
    • LISOPHYLLINE, (S)-
    • CHEBI:143564
    • 1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • UNII-N939YFB9KP
    • AKOS040744992
    • 1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • (+)-lisofylline
    • CHEMBL4300766
    • (S)-1-(5-HYDROXYHEXYL)-3,7-DIMETHYL-1H-PURINE-2,6(3H,7H)-DIONE
    • Q27284727
    • 100324-80-9
    • 1H-PURINE-2,6-DIONE, 3,7-DIHYDRO-1-((5S)-5-HYDROXYHEXYL)-3,7-DIMETHYL-
    • 1-[(S)-5-Hydroxyhexyl]-3,7-dimethylxanthine
    • SCHEMBL1495100
    • NSMXQKNUPPXBRG-VIFPVBQESA-N
    • N939YFB9KP
    • HY-109854
    • (S)-1-(5-hydroxyhexyl)-3,7-dimethylxanthine
    • CS-0034089
    • Inchi: 1S/C13H20N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8-9,18H,4-7H2,1-3H3/t9-/m0/s1
    • InChI Key: NSMXQKNUPPXBRG-VIFPVBQESA-N
    • SMILES: O[C@@H](C)CCCCN1C(N(C)C2=C(C1=O)N(C)C=N2)=O

Computed Properties

  • Exact Mass: 280.15354051g/mol
  • Monoisotopic Mass: 280.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 78.7Ų

Experimental Properties

  • PSA: 82.05000
  • LogP: -0.01520

(S)-Lisofylline Pricemore >>

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